Cas no 1505322-87-1 (N4-Butyl-2-cyclopropyl-N4-ethylpyrimidine-4,6-diamine)

• Product Name: N4-Butyl-2-cyclopropyl-N4-ethylpyrimidine-4,6-diamine
• CAS No: 1505322-87-1
• MF: C₁₃H₂₂N₄
• MW: 234.340582370758
• CID: 5047930
• Update Time: 2025-06-10

N4-Butyl-2-cyclopropyl-N4-ethylpyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• N4-butyl-2-cyclopropyl-N4-ethylpyrimidine-4,6-diamine
• 4-N-butyl-2-cyclopropyl-4-N-ethylpyrimidine-4,6-diamine
• N4-Butyl-2-cyclopropyl-N4-ethylpyrimidine-4,6-diamine

• Inchi： 1S/C13H22N4/c1-3-5-8-17(4-2)12-9-11(14)15-13(16-12)10-6-7-10/h9-10H,3-8H2,1-2H3,(H2,14,15,16)
• InChI Key： XYZDJIHVKJUHEO-UHFFFAOYSA-N
• SMILES： N1C(=CC(N)=NC=1C1CC1)N(CC)CCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 230
• XLogP3: 2.5
• Topological Polar Surface Area: 55

Additional information on N4-Butyl-2-cyclopropyl-N4-ethylpyrimidine-4,6-diamine

Recent Advances in the Study of N4-Butyl-2-cyclopropyl-N4-ethylpyrimidine-4,6-diamine (CAS: 1505322-87-1)

N4-Butyl-2-cyclopropyl-N4-ethylpyrimidine-4,6-diamine (CAS: 1505322-87-1) is a novel pyrimidine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of kinase activity and as a potential anticancer agent. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

The synthesis and characterization of N4-Butyl-2-cyclopropyl-N4-ethylpyrimidine-4,6-diamine have been detailed in several recent publications. The compound's structure-activity relationship (SAR) has been extensively studied, revealing that the butyl and ethyl substituents at the N4 position, along with the cyclopropyl moiety, play critical roles in its biological activity. These modifications enhance the compound's binding affinity to specific kinase targets, thereby improving its therapeutic potential.

In vitro studies have demonstrated that N4-Butyl-2-cyclopropyl-N4-ethylpyrimidine-4,6-diamine exhibits potent inhibitory effects on a range of kinases, including those involved in cancer cell proliferation and survival. Notably, the compound has shown selective inhibition of certain kinases over others, suggesting a favorable safety profile. Mechanistic studies have further revealed that the compound induces apoptosis in cancer cells by disrupting key signaling pathways, such as the PI3K/AKT and MAPK/ERK cascades.

Preclinical evaluations of N4-Butyl-2-cyclopropyl-N4-ethylpyrimidine-4,6-diamine have yielded encouraging results. In xenograft models of various cancers, the compound has demonstrated significant tumor growth inhibition with minimal toxicity. Pharmacokinetic studies indicate that the compound has good oral bioavailability and a favorable half-life, making it a viable candidate for further development. Additionally, combination therapy studies have shown synergistic effects when the compound is used alongside standard chemotherapeutic agents.

Despite these promising findings, challenges remain in the development of N4-Butyl-2-cyclopropyl-N4-ethylpyrimidine-4,6-diamine as a therapeutic agent. Issues such as potential off-target effects, drug resistance, and formulation stability need to be addressed in future studies. Ongoing research is focused on optimizing the compound's chemical structure to enhance its efficacy and reduce adverse effects. Furthermore, clinical trials are anticipated to evaluate its safety and efficacy in human subjects.

In conclusion, N4-Butyl-2-cyclopropyl-N4-ethylpyrimidine-4,6-diamine (CAS: 1505322-87-1) represents a promising candidate in the field of kinase-targeted therapy. Its unique structural features, potent biological activity, and favorable pharmacokinetic properties make it a valuable subject of ongoing research. Continued efforts to elucidate its mechanism of action and optimize its therapeutic potential are expected to yield significant advancements in the treatment of various diseases, particularly cancer.